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Compound of Interest

Compound Name: Skf 96365

Cat. No.: B1663603 Get Quote

Essential Safety and Handling Guide for SKF
96365
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of SKF 96365, ensuring

laboratory safety and procedural accuracy.

SKF 96365 (hydrochloride) is a chemical compound used in research as an inhibitor of voltage-

gated calcium channels[1]. Due to its potential hazards, including causing skin, eye, and

respiratory irritation, and being harmful if swallowed, adherence to strict safety protocols is

imperative to ensure the well-being of laboratory personnel[2]. This guide provides essential

information on the personal protective equipment required for handling SKF 96365, as well as

operational plans for its use and disposal.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure safety. The

following table summarizes the recommended PPE for various scenarios involving SKF 96365.
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Scenario
Eye/Face

Protection
Hand Protection

Respiratory

Protection

Protective

Clothing

Routine Handling

& Preparation
Safety goggles

Plastic or rubber

gloves

Not generally

required, but use

in a well-

ventilated area.

[3]

Laboratory coat

Risk of

Aerosol/Spray

Mist Generation

Safety goggles
Plastic or rubber

gloves

Respiratory

protective

equipment with a

P2 filter[3]

Laboratory coat

Minor Spill

Cleanup
Safety goggles

Plastic or rubber

gloves

Not generally

required if

ventilation is

adequate.

Laboratory coat

Major Spill

Cleanup

(Emergency

Responders)

Safety goggles
Plastic or rubber

gloves

Self-contained

breathing

apparatus may

be necessary if

vapors are

present.[3]

Normal

protective

clothing is

recommended.

[3] A protective

suit may also be

recommended.

[4]

Disposal of

Waste
Safety goggles

Plastic or rubber

gloves

Not generally

required if

handling sealed

containers.

Laboratory coat

Procedural Workflow for PPE Selection
To ensure the correct level of protection is used, the following decision-making workflow should

be followed.
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SKF 96365: PPE Selection Workflow

Handling Scenario Assessment

Required Personal Protective Equipment

Identify Handling Task

Routine Handling,
Spill, or Disposal?

Minor or Major Spill?

Spill

Risk of Aerosol/
Spray Mist?

Routine
Handling

Standard PPE for
Sealed Containers

Disposal

Standard PPE

Minor

Emergency PPE:
- Standard PPE
- Protective Suit

- SCBA (if needed)

Major

Standard PPE:
- Safety Goggles

- Gloves
- Lab Coat

No

Enhanced PPE:
- Standard PPE

- P2 Filter Respirator

Yes

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE when handling SKF 96365.

Safe Handling and Storage
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To ensure a safe laboratory environment, the following handling and storage procedures should

be implemented:

Engineering Controls: Work should be conducted in well-ventilated areas. Access to running

water and eye wash stations is essential[3].

Personal Hygiene: Always wash hands before breaks, after using restroom facilities, and at

the end of a work shift[3].

Storage: Store SKF 96365 in a tightly closed, original container in a dry area, away from

strong oxidizers and direct sunlight. The storage temperature should be kept below 45°C[3]

[4]. Keep the product out of reach of children and separate from food and medicine[3].

Spill and Disposal Procedures
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent exposure.

Spill Containment and Cleanup:

For all spills: Stay upwind and keep unnecessary personnel away[3]. Prevent the spillage

from entering drains or surface water[3][4].

Minor Spills: These can be wiped up with a cloth[3][4].

Major Spills: Contain the spill using sand or another absorbent material and transfer it to a

suitable waste container[3][4].

Disposal:

All waste material, including contaminated absorbent materials and empty containers, should

be disposed of in accordance with local, state, and federal regulations. Consult Section 13 of

the safety data sheet for detailed disposal instructions[3].

First Aid Measures
In case of accidental exposure to SKF 96365, follow these first aid procedures:
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Eye Contact: Immediately flush the eyes with water for at least five minutes, holding the

eyelids open. If contact lenses are present, they should be removed. Seek medical

attention[4].

Skin Contact: Remove any contaminated clothing and wash the affected skin area with soap

and water. If irritation persists, seek medical advice[4].

Ingestion: Rinse the mouth thoroughly and drink one to two glasses of water in small sips. If

discomfort continues, seek medical advice[4].

Inhalation: In the case of exposure to vapor or flue gases, a self-contained breathing

apparatus must be worn[3]. Move the affected person to fresh air and seek medical attention

if respiratory irritation occurs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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